Cas no 27912-07-8 (trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,dcyclohepten-5-one)
trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,dcyclohepten-5-one Chemical and Physical Properties
Names and Identifiers
-
- trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzo[a,d]cyclohepten-5-one
- 5H-Dibenzo[a,d]cyclohepten-5-one, 1,2,3,4,4a,10,11,11a-octahydro-, trans- (8CI)
- trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,dcyclohepten-5-one
-
- Inchi: 1S/C15H18O/c16-15-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)15/h1,3,5,7,12,14H,2,4,6,8-10H2/t12-,14+/m1/s1
- InChI Key: DERKBZMWBHNMBF-OCCSQVGLSA-N
- SMILES: [C@]12([H])CCCC[C@]1([H])C(=O)C1=CC=CC=C1CC2
trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,dcyclohepten-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P279120-5mg |
trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzo[a,d]cyclohepten-5-one |
27912-07-8 | 5mg |
$276.00 | 2023-05-17 | ||
| TRC | P279120-10mg |
trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzo[a,d]cyclohepten-5-one |
27912-07-8 | 10mg |
$511.00 | 2023-05-17 | ||
| TRC | P279120-50mg |
trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzo[a,d]cyclohepten-5-one |
27912-07-8 | 50mg |
$2182.00 | 2023-05-17 | ||
| TRC | P279120-250mg |
trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzo[a,d]cyclohepten-5-one |
27912-07-8 | 250mg |
$ 7600.00 | 2023-09-06 |
trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,dcyclohepten-5-one Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,dcyclohepten-5-one
Professional Introduction to trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,d-cyclohepten-5-one (CAS No. 27912-07-8)
The compound trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,d-cyclohepten-5-one, identified by its CAS number 27912-07-8, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This tricyclic lactone exhibits a unique framework composed of two benzene rings fused to a cycloheptene core, with an additional hydroxyl group at the 5-position. The stereochemistry of this molecule, particularly the trans configuration at the 4-position of the cycloheptene ring, plays a crucial role in its biological activity and synthetic utility.
Recent advancements in medicinal chemistry have highlighted the importance of tricyclic scaffolds in drug design due to their ability to mimic natural products and exhibit favorable pharmacokinetic properties. The structural motif of trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,d-cyclohepten-5-one has been explored in various therapeutic contexts, including its potential as an intermediate in the synthesis of bioactive natural products and synthetic analogs. The presence of multiple chiral centers and functional groups makes this compound a versatile building block for further derivatization and pharmacological evaluation.
In the realm of academic research, this compound has been utilized in studies aimed at understanding the structural determinants of biological activity. For instance, computational modeling studies have been employed to predict the binding modes of trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,d-cyclohepten-5-one with target proteins. These studies have provided insights into how the molecule interacts with biological receptors and enzymes at the molecular level. The findings from these studies have not only enhanced our understanding of the compound's mechanism of action but also guided the development of novel derivatives with improved efficacy and selectivity.
The synthesis of trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,d-cyclohepten-5-one represents another area of active investigation. Researchers have developed innovative synthetic strategies to construct the tricyclic core with high enantioselectivity. One such approach involves asymmetric catalysis using transition metal complexes to achieve the desired stereochemistry. These methods have enabled the efficient production of enantiomerically pure forms of the compound for further biological testing. Additionally, biocatalytic approaches have been explored as alternative routes to access these complex scaffolds under milder reaction conditions.
The pharmacological profile of trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,d-cyclohepten-5-one has been evaluated in various preclinical models. Initial studies have suggested that this compound exhibits promising activity against certain therapeutic targets. For example,it has shown potential as a modulator of neurotransmitter receptors in central nervous system disorders. Furthermore,its interaction with specific enzymes has been investigated for applications in oncology research. These preliminary findings have prompted further exploration into its therapeutic potential and have laid the groundwork for more extensive clinical investigations.
The chemical properties of this compound also make it an attractive candidate for material science applications beyond pharmaceuticals. Its rigid tricyclic structure and functional groups provide opportunities for designing advanced materials with unique properties. For instance, researchers have explored its use as a precursor for high-performance polymers and liquid crystals due to its ability to impart specific structural motifs and functionalities. These interdisciplinary applications highlight the versatility of trans-1,2,3,4,4a,10,11,11a-Octahydro -5H-dibenzoа,d-cyclohepten -5-one and underscore its significance in both academic and industrial research.
In conclusion,trans -1,2,3,4,4а,10 ,11 ,11а -Octahydro - 5H - dibenzoа ,d - cyclohepten - 5 - one(CAS No . 27912 - 07 - 8) is a structurally fascinating molecule with diverse applications in pharmaceutical chemistry ,bioorganic synthesis ,and material science . Its complex framework ,unique stereochemistry ,and multiple functional groups make it a valuable scaffold for drug discovery and industrial innovation . As research continues to uncover new aspects of its biology and chemistry ,this compound is poised to play an increasingly important role in advancing scientific knowledge and developing novel therapeutics . The ongoing exploration of its synthetic pathways ,biological activities ,and material properties underscores its enduring relevance and potential for future breakthroughs .
27912-07-8 (trans-1,2,3,4,4a,10,11,11a-Octahydro-5H-dibenzoa,dcyclohepten-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)